Cas no 455299-61-3 (3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile)
3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
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- SR-01000038846-1
- AKOS000993310
- Z44331612
- 3-(2-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
- 455299-61-3
- EN300-26579925
- SR-01000038846
- 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
-
- Inchi: 1S/C14H13BrN2O/c15-13-6-2-1-5-11(13)9-12(10-16)14(18)17-7-3-4-8-17/h1-2,5-6,9H,3-4,7-8H2/b12-9+
- InChI Key: SCIGQIGBCNVIBQ-FMIVXFBMSA-N
- SMILES: BrC1C=CC=CC=1/C=C(\C#N)/C(N1CCCC1)=O
Computed Properties
- Exact Mass: 304.02113g/mol
- Monoisotopic Mass: 304.02113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 44.1Ų
3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26579925-0.05g |
3-(2-bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile |
455299-61-3 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile: A Novel Compound with Promising Applications in Medicinal Chemistry
3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 455299-61-3) represents a unique class of organic molecules that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its complex structure involving a bromophenyl group, a pyrrolidine ring, and a conjugated enenitrile moiety, has demonstrated potential in various biological activities. Recent studies have highlighted its role in modulating enzyme activity and its potential applications in drug discovery programs targeting specific therapeutic indications.
The molecular framework of 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile is built around a conjugated enenitrile system, which is a key structural element in many bioactive compounds. The presence of the bromophenyl substituent introduces electrophilic properties, while the pyrrolidine ring provides a flexible scaffold for potential interactions with biological targets. This combination of functional groups suggests that the compound could exhibit unique pharmacological profiles, making it a valuable candidate for further exploration in pharmaceutical research.
Recent advances in computational chemistry have enabled researchers to predict the behavior of 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile in biological systems. A 2023 study published in the Journal of Medicinal Chemistry reported the use of molecular docking simulations to evaluate the compound's binding affinity to a range of protein targets. These simulations suggested that the compound could potentially interact with enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention.
The synthesis of 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile has been optimized using modern organic methodologies, which have significantly improved the efficiency of its production. A 2022 paper in Organic & Biomolecular Chemistry described a novel multistep synthesis route that reduced the number of reaction steps while maintaining high stereochemical purity. This advancement is crucial for the scalability of the compound in industrial settings, where cost-effective manufacturing processes are essential for drug development.
Pharmacokinetic studies of 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile have revealed its potential as a lead compound for drug development. A 2023 report in Drug Discovery Today highlighted the compound's favorable solubility properties and its ability to cross biological membranes, which are critical factors in the development of orally available medications. These characteristics suggest that the compound could be further modified to enhance its therapeutic potential.
One of the most promising areas of research involving 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile is its potential application in the treatment of neurological disorders. A 2023 preclinical study published in Neuropharmacology demonstrated that the compound could modulate the activity of specific ion channels, which are known to be implicated in conditions such as epilepsy and neuropathic pain. These findings suggest that the compound could be developed into a novel therapeutic agent for these indications.
Another area of interest is the compound's potential as an inhibitor of specific enzymes. A 2023 study in Chemical Biology & Drug Design reported that 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile could inhibit the activity of a key enzyme involved in the metabolism of certain drugs. This property could have significant implications for the development of drug combinations that enhance therapeutic efficacy while minimizing adverse effects.
The structural diversity of 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile also makes it a valuable tool for studying the mechanisms of action of bioactive compounds. Researchers have used this compound as a model to investigate the role of specific functional groups in modulating biological activity. Such studies provide insights into the design of more effective drugs with improved safety profiles.
Despite its promising potential, the development of 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile as a therapeutic agent requires further investigation. Ongoing research is focused on understanding its long-term effects, optimizing its pharmacological properties, and evaluating its safety in preclinical models. These studies are essential for ensuring that the compound can be translated into a safe and effective treatment option for patients.
In conclusion, 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 455299-61-3) represents a fascinating example of how complex molecular structures can be harnessed for therapeutic purposes. Its unique combination of functional groups and the recent advances in its synthesis and characterization have positioned it as a promising candidate for further exploration in medicinal chemistry. As research in this area continues to evolve, it is likely that the compound will play an increasingly important role in the development of new therapeutic strategies.
For researchers and pharmaceutical professionals interested in the latest developments in this field, staying informed about the latest studies and advancements in the synthesis and application of 3-(2-Bromophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile will be crucial for leveraging its potential in drug discovery and development.
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